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Compound of Interest

Compound Name: 2,3-Dichloro-1,4-dimethylbenzene

Cat. No.: B1618174

An In-Depth Technical Guide to the Safe Handling of 2,3-Dichloro-1,4-dimethylbenzene

Introduction

2,3-Dichloro-1,4-dimethylbenzene (CAS No. 34840-79-4) is a halogenated aromatic
hydrocarbon used as an intermediate in the synthesis of fine chemicals and pharmaceutical
compounds.[1] As with many chlorinated organic molecules, a thorough understanding of its
properties and potential hazards is paramount for ensuring the safety of laboratory personnel
and the integrity of research outcomes. This guide provides a comprehensive overview of the
safety and handling protocols for 2,3-Dichloro-1,4-dimethylbenzene, grounded in established
chemical safety principles and data extrapolated from structurally similar compounds. It is
designed for researchers, scientists, and drug development professionals who may handle this
substance.

Section 1: Chemical Identity and Physicochemical
Properties

A foundational element of safe handling is a clear understanding of the compound's physical
and chemical characteristics. These properties dictate its behavior under various laboratory
conditions and inform appropriate storage, handling, and emergency response procedures.

Chemical Identifiers:

e IUPAC Name: 2,3-dichloro-1,4-dimethylbenzene[1]

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b1618174?utm_src=pdf-interest
https://www.benchchem.com/product/b1618174?utm_src=pdf-body
https://www.benchchem.com/product/b1618174?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dichloro-1_4-dimethylbenzene
https://www.benchchem.com/product/b1618174?utm_src=pdf-body
https://www.benchchem.com/product/b1618174?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dichloro-1_4-dimethylbenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Synonyms: 2,3-dichloro-p-xylene, Benzene, 2,3-dichloro-1,4-dimethyl-[1][2]

CAS Number: 34840-79-4[1]

Molecular Formula: CsHsCl2[1]

Molecular Weight: 175.05 g/mol [1]

The key physicochemical data for 2,3-Dichloro-1,4-dimethylbenzene are summarized below.

Property Value Source(s)

Clear liquid (based on related

Appearance somers) [3]
Boiling Point 226.7 °C at 760 mmHg [2]
Melting Point -1°C [2]
Density 1.199 g/cm3 [2]
Flash Point 89.7 °C [2]
Vapor Pressure 0.121 mmHg at 25°C [2]

Insoluble (inferred from
Water Solubility structure and related [4]

compounds)

Octanol/Water Partition

o 3.61 [2]
Coefficient (LogP)

The high boiling point and flash point indicate that the substance is not highly volatile or
flammable at standard room temperature, but it is a combustible liquid.[5] Its high LogP value
and insolubility in water suggest it is lipophilic and will persist in fatty tissues and the
environment.[2]

Section 2: Hazard Identification and GHS
Classification
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As of this writing, a specific, officially harmonized GHS classification for 2,3-Dichloro-1,4-
dimethylbenzene is not readily available in public databases.[6] Therefore, a conservative
approach to hazard assessment is necessary, drawing upon data from structurally analogous
compounds such as other dichlorinated and chloro-dimethylated benzenes. This method
provides a responsible basis for establishing safety protocols.
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Hazard Class

Key Findings from

GHS Classification Source(s)
(based on analogs) Analogs
The analog 2-Chloro-
o Category 4: Harmful if ~ 1,4-dimethylbenzene
Acute Toxicity (Oral) ] -~
swallowed is classified as
harmful if swallowed.
Analogs like 1,4-
Dichloro-2,5-
Skin Category 2: Causes dimethylbenzene and 7]
Corrosion/Irritation skin irritation 2-Chloro-1,4-
dimethylbenzene are
known skin irritants.[7]
The same analogs
) consistently show
Serious Eye Category 2A: Causes ] )
o ] o evidence of causing [7]
Damage/Irritation serious eye irritation _ o
serious eye irritation.
[7]
Dichlorobenzenes are
noted for potential
carcinogenicity, with
i o Category 2: )
Carcinogenicity ) p-Dichlorobenzene
Suspected of causing N ] [8]
(Suspected) classified as possibly
cancer ] )
carcinogenic to
humans (Group 2B).
[8]
Some chlorinated
Specific Target Organ Category 3: May benzenes may cause
Toxicity (Single cause respiratory respiratory irritation
Exposure) irritation upon inhalation of
vapors or aerosols.
Hazardous to the Category 1: Very toxic  Halogenated [5]

Aquatic Environment
(Chronic)

to aquatic life with

long lasting effects

benzenes are often
persistent in the

environment and
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exhibit high aquatic
toxicity.[5]

Inferred Hazard Statements:

e H302: Harmful if swallowed.

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

o H351: Suspected of causing cancer.

e H410: Very toxic to aquatic life with long lasting effects.

Given these potential hazards, strict adherence to the exposure controls and handling
procedures outlined in the following sections is mandatory.

Section 3: Exposure Controls and Personal
Protective Equipment (PPE)

The primary objective of exposure controls is to minimize or eliminate contact with the
chemical. This is achieved through a combination of engineering controls, administrative
controls, and appropriate Personal Protective Equipment (PPE).

Engineering Controls

The causality behind using engineering controls is to contain the hazard at its source.

e Chemical Fume Hood: All handling of 2,3-Dichloro-1,4-dimethylbenzene, including
weighing, transferring, and preparing solutions, must be conducted inside a certified
chemical fume hood to prevent inhalation of vapors.[5]

« Ventilation: The laboratory should be well-ventilated with readily accessible safety showers
and eyewash stations.[9]
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Personal Protective Equipment (PPE)

PPE serves as the last line of defense. The selection of PPE must be based on a thorough risk
assessment of the specific procedures being performed.

o Eye and Face Protection: Chemical safety goggles are mandatory.[10] In situations with a
higher risk of splashing, such as large-scale transfers or reactions under pressure, a full-face
shield should be worn in addition to goggles.[11]

e Skin Protection:

o Gloves: Due to the chlorinated nature of the compound, standard nitrile gloves may not
provide sufficient long-term protection. Butyl rubber or Viton® gloves are recommended for
prolonged contact.[11] Always inspect gloves for tears or degradation before use and
practice proper removal techniques to avoid contaminating skin.[12]

o Lab Coat: A flame-resistant lab coat should be worn and kept fully buttoned. For tasks with
significant splash potential, a chemically resistant apron over the lab coat is advised.[13]

e Respiratory Protection: When engineering controls are not sufficient to maintain exposure
below acceptable limits, or during emergency situations, a NIOSH-approved respirator with
an organic vapor cartridge is required.[10] A cartridge change-out schedule must be in place
as part of the laboratory's respiratory protection program.[10]

Section 4: Safe Handling and Storage Protocols

A systematic workflow is essential for minimizing risk during the entire lifecycle of the chemical
in the laboratory.

Experimental Workflow: Safe Handling of 2,3-Dichloro-
1,4-dimethylbenzene

The following diagram outlines the critical steps and decision points for safely handling this
compound.
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Caption: Workflow for safe handling of 2,3-Dichloro-1,4-dimethylbenzene.
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Standard Laboratory Handling Procedure

e Pre-Handling:
o Thoroughly review the Safety Data Sheet (SDS) for any new information.
o Ensure the chemical fume hood is operational and the sash is at the appropriate height.

o Assemble all necessary equipment and reagents before obtaining the chemical to
minimize time spent handling the open container.

e Handling:
o Wear all required PPE as determined by your risk assessment.[14]

o Ground containers when transferring large quantities to prevent static discharge, which
could be an ignition source.[13][15]

o Use only non-sparking tools.[3]

o Avoid contact with skin and eyes.[3] Wash hands thoroughly after handling, even if gloves
were worn.

o Keep the container tightly closed when not in use to prevent the release of vapors.[4]

o Storage:

[¢]

Store in a cool, dry, and well-ventilated area away from direct sunlight and sources of
ignition.[4]

o Keep containers tightly closed.[4]

o Store separately from incompatible materials such as strong oxidizing agents and strong
acids.[9]

o The storage area should be clearly labeled, and access should be restricted to authorized
personnel.
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Section 5: Emergency Procedures

Preparedness is key to mitigating the consequences of an accidental exposure or release.

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or has
stopped, provide artificial respiration. Seek immediate medical attention.[9]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area
with copious amounts of soap and water for at least 15 minutes. Seek medical attention if
irritation develops or persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention from an ophthalmologist.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink one or two glasses of water. Never give anything by mouth to an
unconscious person. Seek immediate medical attention.

Accidental Release (Spill):

o

Evacuate all non-essential personnel from the area.
o Ensure adequate ventilation and eliminate all ignition sources.

o Wearing appropriate PPE (including respiratory protection), contain the spill using an inert
absorbent material (e.g., vermiculite, sand, or earth).

o Do not allow the material to enter drains or waterways.

o Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.[12]

Fire Fighting:

o Use carbon dioxide, dry chemical powder, or appropriate foam.[9]

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA17867&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1417934671_p-DichloroBenzene-CASNO-106-46-7-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA17867&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Firefighters must wear self-contained breathing apparatus (SCBA) and full protective gear
to prevent contact with hazardous decomposition products, which may include hydrogen
chloride gas and carbon oxides.[5]

Section 6: Disposal Considerations

All waste containing 2,3-Dichloro-1,4-dimethylbenzene must be treated as hazardous waste.

o Waste Segregation: Collect all contaminated materials (e.g., absorbent pads, disposable
PPE, contaminated glassware) in a dedicated, clearly labeled, and sealed hazardous waste
container.

» Disposal Protocol: Do not dispose of this chemical down the drain or in regular trash.[12] All
waste must be disposed of through an approved hazardous waste disposal facility, in
accordance with all local, state, and federal regulations.[3][9]

This self-validating protocol ensures that from acquisition to disposal, the risks associated with
2,3-Dichloro-1,4-dimethylbenzene are systematically managed, promoting a safe and
compliant research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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